Cas no 338405-10-0 (4-Chloro-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile)

• Product Name: 4-Chloro-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile
• CAS No: 338405-10-0
• MDL: MFCD00141174
• CID: 4647066
• Update Time: 2025-05-21

4-Chloro-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile

• MDL： MFCD00141174

Additional information on 4-Chloro-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile

Comprehensive Overview of 4-Chloro-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile (CAS No. 338405-10-0)

4-Chloro-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile (CAS No. 338405-10-0) is a specialized pyridazine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique chlorinated aromatic and carbonitrile functional groups, has garnered attention for its versatile applications in drug discovery and material science. Researchers and industry professionals frequently search for this compound due to its relevance in developing novel small-molecule inhibitors and heterocyclic scaffolds.

The molecular structure of 4-Chloro-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile features a pyridazine core substituted with chloro and phenyl groups, enhancing its reactivity and binding affinity. This makes it a valuable intermediate in synthesizing bioactive compounds, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways. Recent studies highlight its role in optimizing kinase inhibitors, a hot topic in oncology and autoimmune disease research.

In agrochemical applications, this compound is explored for its potential as a pesticide intermediate, aligning with the growing demand for eco-friendly crop protection solutions. Its chlorinated pyridazine structure contributes to its stability and efficacy, making it a candidate for next-generation herbicides and fungicides. The rise of precision agriculture and sustainable farming practices has increased interest in such advanced chemical entities.

From a synthetic chemistry perspective, CAS 338405-10-0 serves as a building block for N-heterocyclic compounds, a trending area in medicinal chemistry. Its carbonitrile group offers a handle for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for addressing challenges in drug resistance and selectivity, key concerns in modern therapeutics.

The commercial availability of 4-Chloro-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile through specialized chemical suppliers underscores its industrial relevance. Procurement trends indicate rising demand from contract research organizations (CROs) and pharmaceutical innovators, driven by the need for novel chemical entities in high-throughput screening. Analytical data, including HPLC purity and spectroscopic profiles, are critical for quality assurance in these applications.

Environmental and safety profiles of this compound are rigorously evaluated to comply with global regulatory standards. While not classified as hazardous under current guidelines, proper handling protocols are recommended due to its reactive functional groups. Researchers often query its storage conditions and solubility in polar solvents, reflecting practical considerations in laboratory use.

Emerging trends in AI-driven drug discovery have further spotlighted pyridazine-based compounds like CAS 338405-10-0. Machine learning models increasingly predict their utility in targeted therapy, aligning with personalized medicine initiatives. This intersection of chemistry and computational biology is a frequent search topic among interdisciplinary scientists.

In summary, 4-Chloro-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile represents a multifaceted tool for modern chemical research. Its applications span from pharmaceutical lead optimization to agrochemical innovation, supported by robust synthetic accessibility and growing scientific interest. As exploration of heterocyclic chemistry advances, this compound is poised to play a pivotal role in addressing global health and agricultural challenges.